3-Cyclopentylamino-2,2-dimethyl-propanoic acid methyl ester

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: methyl 3-(cyclopentylamino)-2,2-dimethylpropanoate
• InChI: InChI=1S/C11H21NO2/c1-11(2,10(13)14-3)8-12-9-6-4-5-7-9/h9,12H,4-8H2,1-3H3
• InChI Key: YXFXMCIKLDSJQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1CCCC1)C(=O)OC

Description

3-Cyclopentylamino-2,2-dimethyl-propanoic acid methyl ester is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 21.98 g (0.167 mole) of 3-amino-2,2-dimethyl-propanoic acid methyl ester (from method 6) in 500 mL of dichloromethane cooled to 0 degrees, was added 14.1 g (0.167 mole) of cyclopentanone, 16.0 g (0.181 mole) of sodium acetate and 52.0 g (0.025 mole) of sodium triacetoxyborohydride. The mixture stirred at room temp. for 22 hours, and then quenched by the addition of 500 mL of saturated sodium bicarbonate solution. The mixture was stirred for 1 hour and then extracted twice 400 mL of dichloromethane. The combined organic layers were dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure to give 31.8 g of 3-cyclopentylamino-2,2-dimethyl-propanoic acid methyl ester which was used without further purification.